Cas no 1159407-23-4 ((3S)-3-(1-benzothiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(1-benzothiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 1159407-23-4
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 5871429
• PubChem ID: 42631134
• Update Time: 2025-10-22

(3S)-3-(1-benzothiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1-benzothiophen-2-yl)-3-hydroxypropanoic acid
• EN300-1803144
• 1159407-23-4

• Inchi： 1S/C11H10O3S/c12-8(6-11(13)14)10-5-7-3-1-2-4-9(7)15-10/h1-5,8,12H,6H2,(H,13,14)/t8-/m0/s1
• InChI Key： KHDNHZGTVVIDCC-QMMMGPOBSA-N
• SMILES： S1C2C=CC=CC=2C=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 222.03506535g/mol
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (3S)-3-(1-benzothiophen-2-yl)-3-hydroxypropanoic acid

(3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic Acid: A Comprehensive Overview

(3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic acid, also known by its CAS number 1159407-23-4, is a fascinating compound with significant potential in various fields of research and application. This compound belongs to the class of organic acids, specifically hydroxypropanoic acids, and contains a benzothiophene moiety, which is a heterocyclic aromatic system. The presence of the benzothiophene group imparts unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

The structure of (3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic acid consists of a central propane backbone with a hydroxyl group and a carboxylic acid group attached to the same carbon atom. The stereochemistry at this carbon is specified as (S), indicating the spatial arrangement of substituents. The benzothiophene ring is fused to the propane backbone at the 2-position, creating a conjugated system that enhances the compound's stability and reactivity. This conjugation also plays a crucial role in determining the compound's electronic properties, which are vital for its applications in areas such as drug design and materials science.

Recent studies have highlighted the potential of benzothiophene-containing compounds in the development of novel pharmaceutical agents. The hydroxypropanoic acid moiety in this compound provides it with amphiprotic properties, allowing it to participate in hydrogen bonding and other non-covalent interactions. These properties are essential for drug molecules, as they influence bioavailability, solubility, and binding affinity to target proteins. Researchers have explored the use of this compound as a lead molecule for designing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmaceutical applications, (3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic acid has shown promise in materials science. The benzothiophene group contributes to the compound's ability to form self-assembled monolayers and other nanostructured materials. These materials have potential applications in electronics, sensors, and catalysis due to their unique electronic and surface properties. Recent advancements in nanotechnology have further expanded the scope of research on this compound, with studies focusing on its role in creating novel functional materials.

The synthesis of (3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic acid involves a series of carefully designed organic reactions. Key steps include the formation of the benzothiophene ring through cyclization reactions, followed by selective functionalization to introduce the hydroxyl and carboxylic acid groups. The stereochemistry at the chiral center is controlled during these reactions using enantioselective methods, ensuring the desired (S) configuration. Researchers have optimized these synthetic routes to improve yield and purity, making large-scale production feasible for both academic and industrial purposes.

From an analytical standpoint, (3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic acid has been extensively studied using modern spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These studies have provided insights into the compound's electronic structure, conformational flexibility, and intermolecular interactions. Computational chemistry methods have also been employed to model the compound's behavior at the molecular level, aiding in its design for specific applications.

In conclusion, (3S)-3-(1-Benzothiophen-2-yl)-3-hydroxypropanoic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines aromaticity with functional groups that enable diverse chemical reactivity and biological activity. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic research and industrial development.